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Compound of Interest

Compound Name: Ethyl 2,3-butadienoate

Cat. No.: B078909

For laboratory professionals engaged in research, scientific discovery, and drug development,
the meticulous management of chemical waste is a cornerstone of a safe and compliant
operational environment. This guide provides a comprehensive, step-by-step protocol for the
proper disposal of Ethyl 2,3-butadienoate, ensuring the safety of personnel and the protection
of our environment.

Ethyl 2,3-butadienoate is classified as a flammable liquid, necessitating careful handling and
disposal as hazardous waste. Adherence to the following procedures will mitigate risks and
ensure regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Ethyl 2,3-butadienoate in a
well-ventilated area, preferably within a certified chemical fume hood. Appropriate Personal
Protective Equipment (PPE) must be worn at all times to prevent exposure.

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
Gloves should be inspected for integrity before each use and replaced immediately if
contaminated.
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o Body Protection: A laboratory coat or a chemical-resistant apron is required to protect
against skin contact.

o Respiratory Protection: All handling should be conducted in a well-ventilated area, ideally
within a chemical fume hood, to prevent the inhalation of vapors.[1]

Quantitative Safety Data Summary

The following table summarizes key quantitative safety data for Ethyl 2,3-butadienoate,
providing essential information for risk assessment and safe handling.

Property Value Source
CAS Number 14369-81-4 [2]
Molecular Formula C6H802 [3]
Molecular Weight 112.13 g/mol [2][3]
Appearance Colorless to light yellow liquid [4]
Boiling Point 80 °C at 60 mmHg [2]
Density 0.966 g/mL at 25 °C [2]
Flash Point 47 °C (116.6 °F) - closed cup [2]
Hazard Classification Flammable Liquid, Category 3 [1][5]

Step-by-Step Disposal Protocol

The disposal of Ethyl 2,3-butadienoate must be managed as flammable and potentially
reactive hazardous waste.[6][7] Under no circumstances should this chemical be disposed of
down the drain or in regular trash.[6]

Waste Collection

o Container Selection: Collect waste containing Ethyl 2,3-butadienoate in a designated, leak-
proof, and chemically compatible container. Glass or polyethylene containers with a secure,
tight-fitting lid are generally suitable.
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Labeling: The waste container must be clearly labeled with the words "Hazardous Waste."
The label must also include the full chemical name, "Ethyl 2,3-butadienoate,” and indicate
that it is a "Flammable Liquid."[7][8] If the waste is a mixture, all constituents and their

approximate percentages must be listed.[7]

Segregation: Do not mix Ethyl 2,3-butadienoate waste with incompatible materials.
Specifically, keep it separate from strong acids, strong bases, and strong oxidizing agents.[8]

Waste Storage

Location: Store the sealed waste container in a designated and well-ventilated "Satellite
Accumulation Area" (SAA) within the laboratory.[8] This area should be away from heat,
sparks, open flames, and other ignition sources.[1][4][9]

Secondary Containment: To prevent the spread of material in the event of a leak, place the
waste container in a secondary containment tray.

Accumulation Time: Adhere to institutional and regulatory limits for the duration hazardous
waste can be stored in a satellite accumulation area before being transferred to a central
waste facility.[8]

Arranging for Disposal

Contact EHS: Once the waste container is full or the accumulation time limit is approaching,
contact your institution's Environmental Health and Safety (EHS) office to schedule a waste

pickup.[7]

Documentation: Complete any required hazardous waste disposal forms or tags as per your
institution's procedures. This information is crucial for the EHS team to manage the waste
safely and correctly.[7]

Spill Management

In the event of a spill, the following procedures should be followed:

» Evacuation: If the spill is large or occurs in a poorly ventilated area, evacuate the immediate

vicinity.
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o Ventilation: If it is safe to do so, increase ventilation to the area.

» Absorption: For small spills, use an inert absorbent material such as vermiculite, sand, or a

commercial chemical absorbent.
o Collection: Carefully collect the absorbed material and place it in a designated hazardous

waste container.
o Decontamination: Clean the spill area with an appropriate solvent (e.g., soap and water), and

collect all cleaning materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ethyl 2,3-

butadienoate.
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Figure 1. Disposal Workflow for Ethyl 2,3-butadienoate
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Caption: Disposal Workflow for Ethyl 2,3-butadienoate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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